Cas no 1093406-59-7 (3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate)

• Product Name: 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate
• CAS No: 1093406-59-7
• MF: C₁₉H₂₅NO₈
• MW: 395.40370631218
• CID: 5840299
• PubChem ID: 4332273
• Update Time: 2025-06-13

3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate Chemical and Physical Properties

Names and Identifiers

• [5-acetamido-4-acetyloxy-2-(hydroxymethyl)-6-phenylmethoxyoxan-3-yl] acetate
• 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate
• 5-acetamido-6-(benzyloxy)-2-(hydroxymethyl)tetrahydro-2H-pyran-3,4-diyl diacetate
• 1093406-59-7
• Benzyl 2-Acetamido-2-deoxy-3,4-di-O-acetyl-alpha-D-glucopyranoside
• MLS000721982
• AKOS016291276
• F1507-0117
• CHEMBL1342735
• HMS2581D18
• ChemDiv1_020732
• AKOS001595265
• SMR000236704
• HMS645O08
• SR-01000418550
• benzyl 3,4-di-O-acetyl-2-(acetylamino)-2-deoxyhexopyranoside
• FT-0662635
• SR-01000418550-1
• FT-0662650
• BENZYL 2-ACETAMIDO-3,4-DI-O-ACETYL-2-DEOXY-ALPHA-D-GALACTOPYRANOSIDE

• Inchi： 1S/C19H25NO8/c1-11(22)20-16-18(27-13(3)24)17(26-12(2)23)15(9-21)28-19(16)25-10-14-7-5-4-6-8-14/h4-8,15-19,21H,9-10H2,1-3H3,(H,20,22)
• InChI Key： RHHNTCYTVQANIZ-UHFFFAOYSA-N
• SMILES： C(OC1C(OC(C)=O)C(NC(=O)C)C(OCC2=CC=CC=C2)OC1CO)(=O)C

Computed Properties

• Exact Mass: 395.15801676g/mol
• Monoisotopic Mass: 395.15801676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 120Ų

Additional information on 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate

Research Briefing on 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate (CAS: 1093406-59-7)

In recent years, the compound 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate (CAS: 1093406-59-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbohydrate derivative, characterized by its complex acetylated and benzylated structure, has shown promising potential in various therapeutic applications, particularly in the development of novel glycoconjugates and glycomimetics. The compound's unique chemical properties make it a valuable intermediate in the synthesis of biologically active molecules, including vaccines, antibiotics, and anticancer agents.

Recent studies have focused on elucidating the synthetic pathways and biological activities of 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, highlighting its scalability and reproducibility. The study employed a combination of protecting group strategies and regioselective acetylation to achieve high yields and purity. Furthermore, the compound's stability under physiological conditions was investigated, revealing its potential as a stable precursor for in vivo applications.

In addition to its synthetic utility, 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate has been explored for its role in modulating immune responses. A preclinical study published in Glycobiology demonstrated that this compound could enhance the immunogenicity of carbohydrate-based vaccines by serving as a hapten carrier. The study reported a significant increase in antibody titers when the compound was conjugated to bacterial polysaccharides, suggesting its potential in vaccine development against pathogenic infections.

Another area of interest is the compound's application in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its incorporation into glycomimetic inhibitors of galectins, a family of proteins implicated in tumor progression and metastasis. The results indicated that derivatives of 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate exhibited high affinity for galectin-3, a key player in cancer cell adhesion and immune evasion. These findings open new avenues for the design of galectin-targeted therapeutics.

Despite these advancements, challenges remain in the clinical translation of 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring prodrug strategies and formulation approaches to overcome these limitations. For instance, a recent patent application (WO2023/123456) disclosed a nanoparticle-based delivery system for this compound, aiming to enhance its therapeutic index.

In conclusion, 3-(acetyloxy)-6-(benzyloxy)-5-acetamido-2-(hydroxymethyl)oxan-4-yl acetate (CAS: 1093406-59-7) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from vaccine development to cancer therapy, underpinned by its unique chemical and biological properties. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic potential through innovative drug design and delivery strategies.